Cas no 53297-68-0 (4-amino-3-chloro-benzenesulfonamide)

4-Amino-3-chloro-benzenesulfonamide is a sulfonamide derivative characterized by the presence of both amino and chloro substituents on the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its benzenesulfonamide core offers stability and reactivity, while the chloro and amino functional groups provide sites for further chemical modifications. The compound is valued for its potential applications in medicinal chemistry, including the synthesis of antimicrobial and anti-inflammatory agents. Its well-defined structure and purity make it suitable for research and industrial use, ensuring consistent performance in synthetic pathways. Proper handling and storage are recommended to maintain its integrity.
4-amino-3-chloro-benzenesulfonamide structure
53297-68-0 structure
Product Name:4-amino-3-chloro-benzenesulfonamide
CAS No:53297-68-0
MF:C6H7ClN2O2S
MW:206.649978876114
MDL:MFCD01565841
CID:376675
PubChem ID:1502014
Update Time:2025-11-06

4-amino-3-chloro-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-sulfamoylaniline
    • 4-amino-3-chloroBenzenesulfonamide
    • Benzenesulfonamide,4-amino-3-chloro-
    • 2-Chloro-4-sulphamoylaniline
    • 3-chlorosulfanilamide
    • 3-chlorosulphanilamide
    • 4-Amino-3-chlor-benzolsulfonsaeure-amid
    • 4-Amino-3-chloro-benzenesulfonamide
    • 4-amino-3-chloro-benzenesulfonic acid amide
    • 4-aminosulfonyl-2-chloroaniline
    • Benzenesulfonamide,4-amino-3-chloro
    • PB 311
    • Benzenesulfonamide, 4-amino-3-chloro-
    • 4-amino-3-chlorobenzene-1-sulfonamide
    • LFIOFZKZCDMGFG-UHFFFAOYSA-N
    • halogenosulfanilamide deriv. 5c
    • BDBM10863
    • ar
    • SULFANILAMIDE, 3-CHLORO-
    • AKOS000190856
    • A7754
    • PB-311
    • SB77557
    • BRN 2099720
    • SY041229
    • F11675
    • SCHEMBL248783
    • CS-0157037
    • GS1036
    • EN300-96476
    • BENZENESULPHONAMIDE, 4-AMINO-3-CHLORO-
    • 3-14-00-02189 (Beilstein Handbook Reference)
    • UNII-PQA6DTJ2BX
    • 4-AZANYL-3-CHLORANYL-BENZENESULFONAMIDE
    • FT-0768036
    • 3-CHLORO-SULFANILAMIDE
    • Z316122550
    • DS-13635
    • 2-chloro-4-sulfamoylaniline, AldrichCPR
    • 4-AMINO-3-CHLOROBENZENESULPHONAMIDE
    • PQA6DTJ2BX
    • 53297-68-0
    • DTXSID80201417
    • CHEMBL7092
    • aromatic/heteroaromatic sulfonamide 8
    • AMY16442
    • MFCD01565841
    • PD119768
    • DB-071656
    • 4-amino-3-chloro-benzenesulfonamide
    • MDL： MFCD01565841
    • Inchi： 1S/C6H7ClN2O2S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H,8H2,(H2,9,10,11)
    • InChI Key： LFIOFZKZCDMGFG-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)S(N)(=O)=O)N
    • BRN： 2099720

Computed Properties

  • Exact Mass: 205.99200
  • Monoisotopic Mass: 205.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 94.6

Experimental Properties

  • Density: 1.558
  • Boiling Point: 414.4℃/760mmHg
  • Flash Point: 204.4 °C
  • Refractive Index: 1.637
  • PSA: 94.56000
  • LogP: 2.93190

4-amino-3-chloro-benzenesulfonamide Security Information

4-amino-3-chloro-benzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-amino-3-chloro-benzenesulfonamide Pricemore >>

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4-amino-3-chloro-benzenesulfonamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:53297-68-0)4-amino-3-chloro-benzenesulfonamide
Order Number:A7754
Stock Status:in Stock
Quantity:100.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:35
Price ($):187.0
Email:sales@amadischem.com

4-amino-3-chloro-benzenesulfonamide Related Literature

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53297-68-0 (4-amino-3-chloro-benzenesulfonamide) Related Products

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Amadis Chemical Company Limited
(CAS:53297-68-0)4-amino-3-chloro-benzenesulfonamide
A7754
Purity:99%
Quantity:100.0g
Price ($):187.0
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